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Compound of Interest

Compound Name: Urethane-d5

Cat. No.: B196603

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Urethane-d5 (ethyl-d5 carbamate), a
deuterated analog of urethane. It is a crucial tool in various research and development
applications, particularly in analytical chemistry and drug metabolism studies. This document
outlines its fundamental properties, common applications, and a generalized experimental
workflow for its use as an internal standard.

Core Properties of Urethane-d5

Urethane-d5 is a stable, isotopically labeled form of urethane, where the five hydrogen atoms
on the ethyl group are replaced with deuterium. This substitution results in a higher molecular
weight compared to its unlabeled counterpart, which is essential for its use in mass
spectrometry-based quantification.

Physicochemical Data

The key quantitative properties of Urethane-d5 are summarized in the table below for easy
reference and comparison.
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Property Value References
Molecular Formula C3H2DsNO:2 [1112113114]
Linear Formula H2NCO2C2Ds [5]
Molecular Weight 94.12 g/mol [1112]131[5]
CAS Number 73962-07-9 [11[2]13]1[5]
Appearance Whit.e to Light Brown Low- 3]

Melting Solid
Melting Point 43-50 °C [11[31[5]
Boiling Point 182-184 °C [1][5]
Density 1.104 g/cm3 [1]

Isotopic Purity

>98 atom % D

[4151(6]

Solubility

DMSO (Slightly), Methanol
(Slightly)

[3]7]

Applications in Research and Development

The primary application of Urethane-d5 is as an internal standard in quantitative analytical

methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS).[7] Its utility stems from the fact that its chemical

and physical properties are nearly identical to that of endogenous urethane, but it is

distinguishable by its mass. This allows for accurate quantification of urethane in various

matrices by correcting for sample loss during preparation and variations in instrument

response.

Urethane is a compound of interest in the food and beverage industry as it can be a byproduct

of fermentation.[7] It is also used in chemical synthesis and has been studied for its biological

activities.[4][7] Therefore, a reliable method for its quantification is often required, for which

Urethane-d5 serves as an ideal internal standard.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.chemical-suppliers.eu/enp/urethane-ethyl-PX60350
https://www.scbt.com/p/urethane-d5-ethyl-d5-73962-07-9
https://www.biomall.in/product/urethane-d5-5mg-u825302-5mg
https://smallmolecules.com/product/73962-07-9-bocsci-urethane-d5-please-inquire/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/492590
https://www.chemical-suppliers.eu/enp/urethane-ethyl-PX60350
https://www.scbt.com/p/urethane-d5-ethyl-d5-73962-07-9
https://www.biomall.in/product/urethane-d5-5mg-u825302-5mg
https://www.sigmaaldrich.com/HK/zh/product/aldrich/492590
https://www.chemical-suppliers.eu/enp/urethane-ethyl-PX60350
https://www.scbt.com/p/urethane-d5-ethyl-d5-73962-07-9
https://www.biomall.in/product/urethane-d5-5mg-u825302-5mg
https://www.sigmaaldrich.com/HK/zh/product/aldrich/492590
https://www.biomall.in/product/urethane-d5-5mg-u825302-5mg
https://www.chemical-suppliers.eu/enp/urethane-ethyl-PX60350
https://www.biomall.in/product/urethane-d5-5mg-u825302-5mg
https://www.sigmaaldrich.com/HK/zh/product/aldrich/492590
https://www.chemical-suppliers.eu/enp/urethane-ethyl-PX60350
https://www.sigmaaldrich.com/HK/zh/product/aldrich/492590
https://www.chemical-suppliers.eu/enp/urethane-ethyl-PX60350
https://smallmolecules.com/product/73962-07-9-bocsci-urethane-d5-please-inquire/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/492590
https://store.researchscientific.co.uk/products/urethane-ethyl-d5-98-atom-d
https://www.biomall.in/product/urethane-d5-5mg-u825302-5mg
https://www.medchemexpress.com/urethane-d5.html
https://www.benchchem.com/product/b196603?utm_src=pdf-body
https://www.medchemexpress.com/urethane-d5.html
https://www.medchemexpress.com/urethane-d5.html
https://smallmolecules.com/product/73962-07-9-bocsci-urethane-d5-please-inquire/
https://www.medchemexpress.com/urethane-d5.html
https://www.benchchem.com/product/b196603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Use as an Internal Standard
in LC-MS

The following is a generalized protocol for the use of Urethane-d5 as an internal standard for
the quantification of urethane in a liquid sample.

1. Preparation of Stock Solutions:

Prepare a stock solution of Urethane-d5 in a suitable solvent (e.g., Methanol) at a
concentration of 1 mg/mL.

Prepare a series of calibration standards of unlabeled urethane at known concentrations.
. Sample Preparation:

To a known volume of the sample, add a precise amount of the Urethane-d5 internal
standard stock solution.

Perform any necessary sample cleanup or extraction steps (e.g., solid-phase extraction,
liquid-liquid extraction).

Evaporate the solvent and reconstitute the residue in the mobile phase.
. LC-MS Analysis:
Inject the prepared sample into the LC-MS system.

Separate the analyte from other matrix components using a suitable chromatographic
column and mobile phase gradient.

Detect and quantify the parent and/or fragment ions of both urethane and Urethane-d5
using the mass spectrometer, typically in multiple reaction monitoring (MRM) mode.

. Data Analysis:

For each sample and calibration standard, calculate the ratio of the peak area of urethane to
the peak area of Urethane-d5.
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o Construct a calibration curve by plotting the peak area ratio against the concentration of the
urethane standards.

» Determine the concentration of urethane in the unknown samples by interpolating their peak
area ratios on the calibration curve.

Workflow for Quantitative Analysis using Urethane-
d5

The following diagram illustrates the general workflow for using Urethane-d5 as an internal
standard in a quantitative LC-MS experiment.
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Caption: Workflow for quantitative analysis using Urethane-d5 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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